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Compound of Interest

Compound Name: 4-Nitrobenzoic Acid

Cat. No.: B1664617 Get Quote

An In-depth Technical Guide to 4-Nitrobenzoic Acid

This technical guide provides a comprehensive overview of 4-Nitrobenzoic acid, a significant

compound in research and industrial applications. It is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical and physical

properties, experimental protocols, and its role as a synthetic precursor.

Core Identification
CAS Number: 62-23-7[1]

Molecular Structure: 4-Nitrobenzoic acid is an organic compound featuring a benzene ring

substituted with a carboxylic acid group and a nitro group at the para (4) position.

Chemical Formula: C₇H₅NO₄

Synonyms: p-Nitrobenzoic acid, PNBA, 1-Carboxy-4-nitrobenzene[2][3]

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for 4-Nitrobenzoic acid, facilitating easy

reference and comparison.
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Property Value

Molecular Weight 167.12 g/mol [1]

Melting Point 237-240 °C[1]

Boiling Point 220-221 °C

Density 1.61 g/cm³ at 20 °C[4]

Solubility in Water 0.42 g/L at 20 °C (slightly soluble)[1]

pKa 3.44[5]

log Kow (LogP) 1.89[5]

LD50 (Oral, Rat) 1960 mg/kg[1][6]

Experimental Protocols
Detailed methodologies for key experiments involving 4-Nitrobenzoic acid are provided below.

Synthesis of 4-Nitrobenzoic Acid via Oxidation of p-
Nitrotoluene
This protocol describes a common method for the laboratory synthesis of 4-Nitrobenzoic acid.

Materials and Reagents:

p-Nitrotoluene

Potassium permanganate (KMnO₄) or potassium dichromate (K₂Cr₂O₇)

Sodium hydroxide (NaOH) solution

Dilute hydrochloric acid (HCl)

Deionized water

Procedure:
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A mixture of p-nitrotoluene and a strong oxidizing agent (such as potassium permanganate)

is prepared.

The mixture is heated under alkaline conditions, for instance, in a sodium hydroxide solution.

Following the completion of the reaction, the mixture is filtered to eliminate oxidation by-

products.

The resulting filtrate is then acidified using dilute hydrochloric acid, leading to the

precipitation of 4-Nitrobenzoic acid.

The precipitate is purified through recrystallization to yield pure 4-Nitrobenzoic acid.[7]

Synthesis of Procaine from 4-Nitrobenzoic Acid
This protocol outlines the use of 4-Nitrobenzoic acid as a key intermediate in the synthesis of

the local anesthetic, procaine.

Step 1: Synthesis of 4-Nitrobenzoyl Chloride

4-Nitrobenzoic acid is reacted with a chlorinating agent, such as thionyl chloride (SOCl₂) or

phosphorus pentachloride (PCl₅), to produce 4-nitrobenzoyl chloride.[8][9]

Step 2: Esterification to form Nitrocaine

4-Nitrobenzoyl chloride is esterified with 2-diethylaminoethanol.[9]

In a typical procedure, 60g of p-nitrobenzoic acid, 360g of xylene, and 44g of

diethylaminoethanol are added to a three-necked flask.[10]

The mixture is heated to reflux at a temperature of 141-143°C for a duration of 8 to 12 hours

to separate water.[10]

After the reaction is complete, the mixture is cooled, and the xylene is recovered under

reduced pressure.[10]

Step 3: Reduction of the Nitro Group to form Procaine
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The intermediate, nitrocaine, is then subjected to a reduction reaction to convert the nitro

group to an amino group.

This reduction can be achieved through catalytic hydrogenation, for example, using a Raney

nickel catalyst and hydrogen gas.[9]

Alternatively, the reduction can be carried out using iron powder in the presence of an acid.

[11]

Workflow Visualization
The following diagram illustrates the synthetic pathway from 4-Nitrobenzoic acid to Procaine,

a widely used local anesthetic.
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Caption: Synthetic pathway from 4-Nitrobenzoic acid to Procaine.

Applications in Research and Drug Development
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4-Nitrobenzoic acid is a versatile building block in organic synthesis with numerous

applications in the pharmaceutical and chemical industries:

Pharmaceutical Intermediate: It is a crucial precursor in the synthesis of various active

pharmaceutical ingredients (APIs), including folic acid, p-aminobenzoic acid (PABA), and

local anesthetics like procaine and benzocaine.[2][12][13]

Dye and Pigment Industry: It serves as an intermediate in the manufacturing of dyes and

pigments.[2]

Agrochemicals: 4-Nitrobenzoic acid is utilized in the synthesis of compounds for crop

protection.[2][12]

Polymer Chemistry: It is employed in the formulation of polymers and resins to enhance

material properties.[12]

Analytical Chemistry: This compound is used as a reagent in various analytical methods.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pharmed.zsmu.edu.ua/article/view/259850
https://pharmed.zsmu.edu.ua/article/view/259850
https://pharmed.zsmu.edu.ua/article/view/259850
https://eureka.patsnap.com/patent-CN104341314A
https://www.chemicalbook.com/synthesis/procaine.htm
https://www.chemimpex.com/products/15136
https://www.liskonchem.com/4-Nitrobenzoic-acid-pd40610971.html
https://www.benchchem.com/product/b1664617#4-nitrobenzoic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1664617#4-nitrobenzoic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1664617#4-nitrobenzoic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1664617#4-nitrobenzoic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664617?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

